Cas no 1803756-26-4 (Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate
• CAS No: 1803756-26-4
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 4952633
• Update Time: 2025-08-04

Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate

• Inchi： 1S/C11H6F3NO3/c1-18-10(17)9-7(4-15)6(5-16)2-3-8(9)11(12,13)14/h2-3,5H,1H3
• InChI Key： DAXCFVKAMJNSJQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C=O)=C(C#N)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate

Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate, identified by the CAS number 1803756-26-4, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its benzoate backbone, which is substituted with a cyano group at the 2-position, a formyl group at the 3-position, and a trifluoromethyl group at the 6-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often utilizing electrophilic aromatic substitution or coupling reactions. The presence of electron-withdrawing groups like the cyano and trifluoromethyl groups enhances the reactivity of the aromatic ring, facilitating these transformations. Recent advancements in catalytic methods have further streamlined the synthesis process, improving yield and purity. These developments have been documented in several high-impact journals, highlighting the compound's potential as an intermediate in drug discovery and materials synthesis.

One of the most notable applications of Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate is in the field of medicinal chemistry. Its structure serves as a scaffold for developing bioactive molecules with potential therapeutic applications. For instance, researchers have explored its role in designing inhibitors for kinase enzymes, which are critical targets in cancer therapy. The formyl group at the 3-position can be functionalized to enhance binding affinity, while the trifluoromethyl group contributes to lipophilicity, improving drug-like properties.

In addition to its medicinal applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. The cyano group introduces hydrogen bonding capabilities, which can be exploited to create high-performance adhesives or composite materials. Recent studies have demonstrated its ability to form cross-linked networks with enhanced mechanical and thermal stability, making it a promising candidate for aerospace and automotive industries.

The electronic properties of Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate also make it an interesting subject for electrochemical research. Its ability to undergo redox reactions has been leveraged in designing novel electrodes for batteries and supercapacitors. By incorporating this compound into electrode materials, researchers have achieved improved charge storage capacities and faster charge-discharge rates.

From an environmental perspective, understanding the degradation pathways of Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate is crucial for assessing its ecological impact. Recent studies have focused on its biodegradation under various conditions, revealing that microbial communities can metabolize this compound through enzymatic cleavage of its functional groups. This knowledge is essential for developing sustainable industrial processes that minimize environmental footprint.

In conclusion, Methyl 2-cyano-3-formyl-6-(trifluoromethyl)benzoate (CAS No. 1803756-26-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure enables innovative solutions in drug discovery, materials science, and electrochemistry while ongoing research continues to uncover new potential uses. As advancements in synthetic methods and characterization techniques progress, this compound is poised to play an even more significant role in shaping future technologies.